Cas no 1016754-81-6 (1-(2-fluorophenyl)ethyl(propyl)amine)

• Product Name: 1-(2-fluorophenyl)ethyl(propyl)amine
• CAS No: 1016754-81-6
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD09928371
• CID: 5229794
• PubChem ID: 24690215
• Update Time: 2026-03-07

1-(2-fluorophenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-α-methyl-N-propyl-
• 1-(2-fluorophenyl)ethyl(propyl)amine

• MDL： MFCD09928371
• Inchi： 1S/C11H16FN/c1-3-8-13-9(2)10-6-4-5-7-11(10)12/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： BWAZMRHTCOUKOO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(C)NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)ethyl(propyl)amine

Chemical Profile of 1-(2-fluorophenyl)ethyl(propyl)amine (CAS No. 1016754-81-6)

1-(2-fluorophenyl)ethyl(propyl)amine, identified by its CAS number 1016754-81-6, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its structural motif of a propylamine side chain attached to a 2-fluorophenyl group, exhibits unique chemical and pharmacological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(2-fluorophenyl)ethyl(propyl)amine consists of a benzene ring substituted with a fluorine atom at the 2-position, linked to an ethyl group which further connects to a propylamine moiety. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and potential biological activity. The presence of the fluorine atom, in particular, is well-documented to modulate the pharmacokinetic and pharmacodynamic profiles of pharmaceutical compounds, often enhancing metabolic stability and binding affinity to biological targets.

In recent years, the investigation of fluorinated aromatic amines has been extensively studied due to their broad spectrum of biological activities. Research has demonstrated that such compounds can serve as key intermediates in the synthesis of various therapeutic agents, including central nervous system (CNS) drugs, antiviral agents, and anticancer medications. The specific substitution pattern in 1-(2-fluorophenyl)ethyl(propyl)amine suggests potential interactions with enzymes and receptors involved in neurochemical pathways, making it an intriguing subject for further pharmacological evaluation.

One of the most compelling aspects of 1-(2-fluorophenyl)ethyl(propyl)amine is its structural similarity to known bioactive molecules. For instance, analogs with similar fluorinated aromatic backbones have been reported to exhibit properties such as serotonin receptor modulation, which is relevant in the treatment of depression and anxiety disorders. The propylamine moiety further suggests potential interactions with amine-binding sites in proteins, which could be exploited for therapeutic purposes. Preliminary computational studies have indicated that this compound may possess favorable binding affinities to certain protein targets, warranting experimental validation through biochemical assays.

The synthesis of 1-(2-fluorophenyl)ethyl(propyl)amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic precursors followed by functional group interconversions. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is often employed to introduce the fluorine atom at the desired position on the phenyl ring. Given its sensitivity to hydrolysis and oxidation, handling this compound necessitates anhydrous conditions and inert atmospheres during storage and manipulation.

The physicochemical properties of 1-(2-fluorophenyl)ethyl(propyl)amine, such as melting point, solubility in organic solvents, and stability under various conditions, are critical factors that determine its suitability for formulation and application in drug development. Experimental data suggest that this compound is moderately soluble in common organic solvents like dimethyl sulfoxide (DMSO), acetonitrile, and ethanol but exhibits limited solubility in water. This profile may influence its delivery mechanisms in pharmaceutical formulations, necessitating appropriate solubilization strategies.

Recent advances in spectroscopic techniques have enabled detailed structural elucidation of 1-(2-fluorophenyl)ethyl(propyl)amine, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide valuable insights into the molecular conformation and purity of the compound, which are essential for ensuring consistency in subsequent biological evaluations. High-resolution NMR spectra reveal characteristic signals corresponding to the aromatic ring protons, alkyl chain protons, and amine proton, while MS analysis confirms the molecular weight and presence of any impurities.

Biochemical investigations into 1-(2-fluorophenyl)ethyl(propyl)amine have begun to uncover its potential biological significance. In vitro assays have shown preliminary activity against certain enzymatic targets relevant to inflammation and neurotransmission. For example, studies indicate that this compound may inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. Such inhibitory effects could have therapeutic implications for disorders associated with monoamine dysregulation.

The role of fluorine atoms in modulating biological activity cannot be overstated. In 1-(2-fluorophenyl)ethyl(propyl)amine, the electron-withdrawing nature of fluorine influences electronic distributions across the aromatic ring, thereby affecting interactions with biological targets. Additionally, fluorine atoms can enhance metabolic stability by preventing unwanted hydrolysis or oxidation at sensitive positions within the molecule. These attributes make fluorinated amines particularly attractive for drug design applications where long-term efficacy is paramount.

Future research directions for 1-(2-fluorophenyl)ethyl(propyl)amine include extensive pharmacological profiling across multiple therapeutic areas. Investigating its interactions with recombinant proteins and cell-based models will provide deeper insights into its mechanism of action. Furthermore, structure-activity relationship (SAR) studies involving analogs with varying substituents may reveal optimal modifications for enhancing potency and selectivity.

The integration of computational methods such as molecular docking and quantum mechanics calculations will complement experimental efforts by predicting binding modes and energetics between 1-(2-fluorophenyl)ethyl(propyl)amine and potential targets. These computational approaches can accelerate the discovery process by identifying promising leads early in development while minimizing experimental costs.

In conclusion,1-(2-fluorophenyl)ethyl(propyl)amine (CAS No. 1016754-81-6 ) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for developing novel therapeutic agents targeting neurological disorders among others . Continued exploration through both synthetic chemistry advancementsand biological evaluations holds promise for unlocking new treatment modalities based on this fascinating molecule .